Cas no 1859447-97-4 (1-[Cyclohexyl(methyl)amino]-3-fluoropropan-2-ol)

• Product Name: 1-[Cyclohexyl(methyl)amino]-3-fluoropropan-2-ol
• CAS No: 1859447-97-4
• MF: C₁₀H₂₀FNO
• MW: 189.270306587219
• CID: 6385391
• PubChem ID: 134458908
• Update Time: 2025-05-25

1-[Cyclohexyl(methyl)amino]-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1859447-97-4
• 1-[cyclohexyl(methyl)amino]-3-fluoropropan-2-ol
• EN300-1652697
• SCHEMBL20095595
• 1-[Cyclohexyl(methyl)amino]-3-fluoropropan-2-ol

• Inchi： 1S/C10H20FNO/c1-12(8-10(13)7-11)9-5-3-2-4-6-9/h9-10,13H,2-8H2,1H3
• InChI Key： KDFOUMVJZGZSOW-UHFFFAOYSA-N
• SMILES： FCC(CN(C)C1CCCCC1)O

Computed Properties

• Exact Mass: 189.15289242g/mol
• Monoisotopic Mass: 189.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-[Cyclohexyl(methyl)amino]-3-fluoropropan-2-ol

Comprehensive Overview of 1-[Cyclohexyl(methyl)amino]-3-fluoropropan-2-ol (CAS No. 1859447-97-4)

1-[Cyclohexyl(methyl)amino]-3-fluoropropan-2-ol (CAS No. 1859447-97-4) is a fluorinated organic compound with a unique structural framework, combining a cyclohexylmethylamino group with a fluorinated propanol moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both fluorine and amino alcohol functionalities enhances its reactivity, making it valuable for synthesizing bioactive molecules. Researchers are particularly interested in its applications in drug discovery, where fluorinated compounds are increasingly sought after for their metabolic stability and lipophilicity.

The compound’s CAS number 1859447-97-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its systematic name, 1-[Cyclohexyl(methyl)amino]-3-fluoropropan-2-ol, reflects its IUPAC nomenclature, which is essential for accurate scientific communication. In recent years, the demand for fluorinated building blocks like this has surged, driven by trends in precision medicine and sustainable chemistry. Users searching for terms such as "fluorinated amino alcohol synthesis" or "CAS 1859447-97-4 applications" often seek insights into its synthetic routes and industrial relevance.

From a structural perspective, the cyclohexylmethylamino group contributes steric bulk, potentially influencing the compound’s binding affinity in target interactions. Meanwhile, the 3-fluoropropan-2-ol segment introduces polarity and hydrogen-bonding capabilities, traits highly valued in medicinal chemistry. Recent publications highlight its utility in designing kinase inhibitors and GPCR modulators, aligning with the growing focus on targeted therapies. SEO-optimized queries like "role of fluorine in drug design" or "amino alcohol derivatives in pharmaceuticals" underscore the compound’s intersection with cutting-edge research.

In agrochemical applications, 1-[Cyclohexyl(methyl)amino]-3-fluoropropan-2-ol may serve as a precursor for herbicides or fungicides, leveraging fluorine’s ability to enhance bioavailability. The compound’s stability under physiological conditions makes it a candidate for green chemistry initiatives, addressing concerns about environmental persistence. Discussions around "fluorine in agrochemicals" or "sustainable synthetic intermediates" frequently reference such derivatives, emphasizing their role in modern crop protection strategies.

Analytical characterization of CAS No. 1859447-97-4 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring purity and structural verification. Quality control protocols are vital for industries requiring high-precision intermediates, particularly in GMP-compliant manufacturing. Searches for "analytical methods for fluorinated compounds" or "CAS 1859447-97-4 specifications" reflect the need for standardized data among procurement specialists and researchers alike.

Looking ahead, the versatility of 1-[Cyclohexyl(methyl)amino]-3-fluoropropan-2-ol positions it as a key player in interdisciplinary innovation. Whether in drug development, material science, or catalysis, its dual functional groups offer modularity for diverse chemical transformations. As the scientific community prioritizes molecular efficiency and scalable synthesis, this compound exemplifies the synergy between structural design and practical utility, answering queries like "emerging fluorinated intermediates" or "amino alcohol applications 2024."